Cas no 1060813-93-5 (3-{4-(tert-butoxy)carbonyl-2-methylpiperazin-1-yl}propanoic acid)

3-{4-(tert-butoxy)carbonyl-2-methylpiperazin-1-yl}propanoic acid structure
1060813-93-5 structure
Product Name:3-{4-(tert-butoxy)carbonyl-2-methylpiperazin-1-yl}propanoic acid
CAS No:1060813-93-5
MF:C13H24N2O4
MW:272.340663909912
CID:2624133
PubChem ID:72211504
Update Time:2025-04-21

3-{4-(tert-butoxy)carbonyl-2-methylpiperazin-1-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{4-(tert-butoxy)carbonyl-2-methylpiperazin-1-yl}propanoic acid
    • (R)-3-(4-(TERT-BUTOXYCARBONYL)-2-METHYLPIPERAZIN-1-YL)PROPANOIC ACID
    • 3-(4-(TERT-BUTOXYCARBONYL)-2-METHYLPIPERAZIN-1-YL)PROPANOIC ACID
    • AB62070
    • 3-{4-[(tert-butoxy)carbonyl]-2-methylpiperazin-1-yl}propanoic acid
    • 1060813-93-5
    • DTXSID401160011
    • EN300-1071407
    • AB62067
    • 4-[(1,1-Dimethylethoxy)carbonyl]-2-methyl-1-piperazinepropanoic acid
    • AB62064
    • 1240586-85-9
    • QZB58686
    • Inchi: 1S/C13H24N2O4/c1-10-9-15(12(18)19-13(2,3)4)8-7-14(10)6-5-11(16)17/h10H,5-9H2,1-4H3,(H,16,17)
    • InChI Key: WTDJNKSAVVRASP-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCN(CCC(=O)O)C(C)C1)=O

Computed Properties

  • Exact Mass: 272.17360725Da
  • Monoisotopic Mass: 272.17360725Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 70.1Ų

3-{4-(tert-butoxy)carbonyl-2-methylpiperazin-1-yl}propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1071407-0.05g
3-{4-[(tert-butoxy)carbonyl]-2-methylpiperazin-1-yl}propanoic acid
1060813-93-5 95%
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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